Cas no 847818-64-8 (1-Isobutyl-1H-pyrazole-5-boronic acid)
1-Isobutyl-1H-pyrazole-5-boronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pyrazole core and boronic acid functionality enable efficient formation of carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical research. The isobutyl substituent enhances solubility and stability, facilitating handling and storage. This compound exhibits good reactivity with aryl and heteroaryl halides, offering broad applicability in constructing complex molecular architectures. Its consistent purity and reliable performance make it a preferred choice for researchers requiring precise and reproducible coupling reactions. Proper storage under inert conditions is recommended to maintain its stability.
847818-64-8 structure
Product Name:1-Isobutyl-1H-pyrazole-5-boronic acid
CAS No:847818-64-8
MF:C7H13BN2O2
MW:168.001321554184
MDL:MFCD12407379
CID:1039175
PubChem ID:11423804
Update Time:2025-10-15
1-Isobutyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- B-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-Boronic acid
- (1-Isobutyl-1H-pyrazol-5-yl)boronic acid
- 2-Isobutyl-2H-pyrazole-3-boronic acid
- 1-isobutyl-1H-pyrazol-5-ylboronic acid
- 1-Isobutyl-1H-pyrazole-5-boronic acid
- 1-isobutyl-5-pyrazoleboronic acid
- F20218
- SCHEMBL3716606
- AKOS015893125
- BS-24283
- EN300-212714
- FT-0757789
- CS-0154221
- 847818-64-8
- AB65575
- DTXSID10465368
- [2-(2-methylpropyl)pyrazol-3-yl]boronic Acid
- XIB81864
- [1-(2-methylpropyl)-1H-pyrazol-5-yl]boronic acid
- MFCD12407379
- (1-isobutyl-1H-pyrazol-5-yl)boronicacid
- DA-02417
- 2-(2-METHYLPROPYL)PYRAZOL-3-YLBORONIC ACID
-
- MDL: MFCD12407379
- Inchi: 1S/C7H13BN2O2/c1-6(2)5-10-7(8(11)12)3-4-9-10/h3-4,6,11-12H,5H2,1-2H3
- InChI Key: BWVFMCUVLDWEDN-UHFFFAOYSA-N
- SMILES: OB(C1=CC=NN1CC(C)C)O
Computed Properties
- Exact Mass: 168.10700
- Monoisotopic Mass: 168.1070078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: -0.78110
1-Isobutyl-1H-pyrazole-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR360440-1g |
1-Isobutyl-1H-pyrazole-5-boronic acid |
847818-64-8 | 96% | 1g |
£636.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FZ873-200mg |
1-Isobutyl-1H-pyrazole-5-boronic acid |
847818-64-8 | 96% | 200mg |
854.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FZ873-1g |
1-Isobutyl-1H-pyrazole-5-boronic acid |
847818-64-8 | 96% | 1g |
2616.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FZ873-50mg |
1-Isobutyl-1H-pyrazole-5-boronic acid |
847818-64-8 | 96% | 50mg |
341.0CNY | 2021-08-04 | |
| Matrix Scientific | 092648-250mg |
(1-Isobutyl-1H-pyrazol-5-yl)boronic acid, 95+% |
847818-64-8 | 95+% | 250mg |
$492.00 | 2023-09-10 | |
| Matrix Scientific | 092648-1g |
(1-Isobutyl-1H-pyrazol-5-yl)boronic acid, 95+% |
847818-64-8 | 95+% | 1g |
$1092.00 | 2023-09-10 | |
| Fluorochem | 217361-1g |
1-Isobutyl-1H-pyrazol-5-yl)boronic acid |
847818-64-8 | 95% | 1g |
£400.00 | 2022-03-01 | |
| Fluorochem | 217361-5g |
1-Isobutyl-1H-pyrazol-5-yl)boronic acid |
847818-64-8 | 95% | 5g |
£1225.00 | 2022-03-01 | |
| Chemenu | CM123996-250mg |
(1-isobutyl-1H-pyrazol-5-yl)boronic acid |
847818-64-8 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM123996-1g |
(1-isobutyl-1H-pyrazol-5-yl)boronic acid |
847818-64-8 | 95% | 1g |
$*** | 2023-05-29 |
1-Isobutyl-1H-pyrazole-5-boronic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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